Cas no 2172626-29-6 (1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid)
1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid
- 1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enoyl}azetidine-3-carboxylic acid
- EN300-1484332
- 2172626-29-6
-
- Inchi: 1S/C28H24N2O5/c31-26(30-15-19(16-30)27(32)33)13-12-18-6-5-7-20(14-18)29-28(34)35-17-25-23-10-3-1-8-21(23)22-9-2-4-11-24(22)25/h1-14,19,25H,15-17H2,(H,29,34)(H,32,33)/b13-12+
- InChI Key: DJTAHHGBUAFCBJ-OUKQBFOZSA-N
- SMILES: O(C(NC1=CC=CC(=C1)/C=C/C(N1CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 468.16852187g/mol
- Monoisotopic Mass: 468.16852187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 800
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 95.9Ų
1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1484332-1.0g |
1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enoyl}azetidine-3-carboxylic acid |
2172626-29-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1484332-50mg |
1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enoyl}azetidine-3-carboxylic acid |
2172626-29-6 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1484332-100mg |
1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enoyl}azetidine-3-carboxylic acid |
2172626-29-6 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1484332-250mg |
1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enoyl}azetidine-3-carboxylic acid |
2172626-29-6 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1484332-500mg |
1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enoyl}azetidine-3-carboxylic acid |
2172626-29-6 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1484332-1000mg |
1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enoyl}azetidine-3-carboxylic acid |
2172626-29-6 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1484332-2500mg |
1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enoyl}azetidine-3-carboxylic acid |
2172626-29-6 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1484332-5000mg |
1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enoyl}azetidine-3-carboxylic acid |
2172626-29-6 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1484332-10000mg |
1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enoyl}azetidine-3-carboxylic acid |
2172626-29-6 | 10000mg |
$14487.0 | 2023-09-28 |
1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid
Introduction to 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic Acid (CAS No. 2172626-29-6)
1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid, identified by its CAS number 2172626-29-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid is characterized by its complex arrangement of functional groups, which includes an azetidine ring, a phenylprop-2-enoyl moiety, and a (9H-fluoren-9-yl)methoxycarbonyl group. These components contribute to its unique chemical properties and biological interactions, which are being explored for various pharmacological purposes.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in this compound suggests potential for interaction with biological targets, which has been a focus of numerous research studies. This group is often incorporated into drug candidates due to its ability to enhance binding affinity and metabolic stability.
The azetidine ring is another key feature of this compound that contributes to its pharmacological potential. Azetidine derivatives have been studied for their ability to interact with enzymes and receptors in the body, often leading to therapeutic effects. The specific arrangement of atoms in the azetidine ring can influence the compound's bioavailability and efficacy, making it a critical area of investigation for medicinal chemists.
One of the most compelling aspects of 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid is its potential as a lead compound for drug discovery. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors that are implicated in disease pathways. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes, which could make it valuable in the treatment of inflammatory conditions and other disorders.
The phenylprop-2-enoyl moiety is another important component of this compound that contributes to its biological activity. This group is known to interact with biological targets in a variety of ways, often leading to modulatory effects on cellular processes. The combination of the phenylprop-2-enoyl group with the azetidine ring creates a molecule with multiple potential sites for interaction with biological systems, making it a versatile candidate for further development.
In the context of current research trends, there is a particular focus on developing small molecule inhibitors that can modulate protein-protein interactions (PPIs). These interactions are often key drivers of cellular processes and are difficult to target with traditional small molecule drugs. The unique structure of 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid makes it an attractive candidate for designing PPI modulators. Its ability to interact with multiple targets suggests that it could be used to disrupt or enhance specific protein interactions, thereby influencing cellular behavior.
Recent advances in computational chemistry and drug design have enabled researchers to more effectively model the interactions between small molecules and biological targets. These tools have been instrumental in identifying promising candidates like 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid. By leveraging these technologies, researchers can predict how different structural modifications will affect the compound's bioactivity and optimize its design for better efficacy and selectivity.
The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and requires precise control over reaction conditions. The ability to synthesize complex molecules like this one is crucial for advancing drug discovery efforts, as it allows researchers to explore a wide range of chemical structures and their potential biological effects.
In conclusion, 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}}
k/stro
k/stro
k/stro
k/stro
k/stro
k/stro
k/stro
k/stro
2172626-29-6 (1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)